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Compound of Interest

Compound Name: (2-Bromoethoxy)benzene

Cat. No.: B015470

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
safety protocols for (2-Bromoethoxy)benzene, a key intermediate in pharmaceutical
synthesis.

Physicochemical Properties

(2-Bromoethoxy)benzene, also known as 2-Phenoxyethyl bromide, is a colorless crystalline
solid at room temperature.[1] It is characterized by the following properties:
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Property Value Reference
CAS Number 589-10-6 [11[2][3]141[5]116]
Molecular Formula CsHsBrO [11[3][4]1[5]16]
Molecular Weight 201.06 g/mol [11[3]

Melting Point 31-34 °C [2][6]

Boiling Point 144 °C at 40 mm Hg [2][6]

Density 1.45 g/cm3 [6]

Refractive Index 1.555-1.557 [6]

Insoluble in water. Soluble in

Solubility methanol, chloroform, and [2][7]
ethyl acetate.
Clear colorless to pale yellow

Appearance o o [2](6]
liquid or white solid.

XLogP3 2.6 [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of (2-

Bromoethoxy)benzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR (400 MHz, CDCl3): & 7.29-7.26 (m, 2H), 6.95-6.92 (m, 3H), 4.26-4.23 (t, J = 3.6 Hz,
2H), 3.61- 3.58 (t, J = 3.6 Hz, 2H).[2]

e 13C NMR (100 MHz, CDCIs): 6 158.0, 129.5, 121.4, 114.8, 67.8, 29.1.[2]

Mass Spectrometry (MS)

The electron ionization (El) mass spectrum of (2-Bromoethoxy)benzene shows characteristic

fragmentation patterns.[1][4]
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miz Relative Intensity
94 99.99
107 95.54
109 84.26
200 60.77
202 59.15

Infrared (IR) Spectroscopy

IR spectroscopy data is available for (2-Bromoethoxy)benzene.[4][5] The NIST WebBook
provides access to the IR spectrum.[4][5]

Synthesis Protocol

(2-Bromoethoxy)benzene can be synthesized via the reaction of phenol with 1,2-
dibromoethane in the presence of a base.[2]

Materials and Equipment

e Phenol

1,2-Dibromoethane

Sodium hydroxide (NaOH)

Reaction vessel with stirring and heating capabilities

Distillation apparatus

Experimental Procedure

e Combine phenol, 1,2-dibromoethane, and sodium hydroxide in a reaction vessel.

e Stir and heat the mixture at 110 °C for 6 hours.
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 After the reaction, recover the excess 1,2-dibromoethane.
e Wash the remaining mixture with a 5% sodium hydroxide solution and then with water.
o Separate the organic layer.

 Purify the product by distillation under reduced pressure, collecting the fraction at 130-150
°C (6.7 kPa).[2]

Phenol, 1,2-Dibromoethane, Reaction Workup Reduced Pressure
( Sodium Hydroxide ] g ((110 °C, 6h)] g ((NaOH wash, Water wash) ( Distillation aEeEhoy) I

Click to download full resolution via product page

Synthesis workflow for (2-Bromoethoxy)benzene.

Applications in Drug Development

(2-Bromoethoxy)benzene serves as a crucial intermediate in the synthesis of various
pharmaceutical compounds. It is notably used in the preparation of:

» Nefazodone: An antidepressant.[2]
o Oxiperomide: An antipsychotic medication.[2]

e 4'-substituted spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-ones: Compounds with
antihypertensive activity.[2]

Safety and Handling

(2-Bromoethoxy)benzene is a hazardous chemical and requires careful handling.

Hazard Identification

o GHS Classification: Harmful if swallowed (Acute toxicity, oral), Causes skin irritation, and
Causes serious eye irritation.[1]

o Pictograms:
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o lelalt text

» Signal Word: Warning[1]

Precautionary Measures

e Handling: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this
product. Wear protective gloves, clothing, eye, and face protection.[8]

» Storage: Store in a well-ventilated place. Keep cool.
o First Aid:
o If swallowed: Get medical help. Rinse mouth.[8]

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

o In case of skin contact: Take off contaminated clothing immediately. Wash off with soap

and plenty of water.[8]
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Key safety protocols for (2-Bromoethoxy)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

